Cas no 866870-60-2 (3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866870-60-2
• MF: C₂₃H₁₈BrN₅O
• MW: 460.325923442841
• CID: 5809101
• PubChem ID: 2150159
• Update Time: 2025-07-09

3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-(3-bromophenyl)-N-[(2-methoxyphenyl)methyl]-
• NCGC00674837-01
• AB00675438-01
• F1607-0181
• AKOS001835984
• 3-(3-bromophenyl)-N-(2-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 866870-60-2
• 3-(3-bromophenyl)-N-(2-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(3-bromophenyl)-N-[(2-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• 3-(3-BROMOPHENYL)-N-[(2-METHOXYPHENYL)METHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C23H18BrN5O/c1-30-20-12-5-2-7-16(20)14-25-22-18-10-3-4-11-19(18)29-23(26-22)21(27-28-29)15-8-6-9-17(24)13-15/h2-13H,14H2,1H3,(H,25,26)
• InChI Key： AKGWNZZFDLZPJR-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(Br)=C3)=C1N=C(NCC1=CC=CC=C1OC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 459.06947g/mol
• Monoisotopic Mass: 459.06947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 1.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine (CAS No. 866870-60-2)

The compound 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine (CAS No. 866870-60-2) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of this compound integrates several key structural motifs: a triazolo[1,5-aquinazolin-5-amine core, which is a fused bicyclic system combining a triazole ring with an aminooxazoline moiety, and substituents that include a 3-bromophenyl group and a 2-methoxyphenylmethyl side chain. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The triazolo[1,5-aquinazolin-5-amine core has been identified in several bioactive molecules that exhibit antimicrobial, antiviral, and anticancer properties. The bromine atom in the 3-bromophenyl group provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse substituents and the exploration of structure-activity relationships (SAR).

The 2-methoxyphenylmethyl side chain contributes to the lipophilicity of the molecule, which is often an important parameter for oral bioavailability and membrane permeability. This feature makes the compound an attractive candidate for further development into small-molecule drugs that require efficient absorption and distribution throughout the body.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. Molecular docking studies using 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine have suggested potential binding to various protein targets involved in cancer progression and inflammation. These virtual screening approaches have been complemented by experimental validation using high-throughput screening (HTS) platforms.

In vitro studies have begun to unravel the mechanistic basis of the observed bioactivity. Initial experiments indicate that this compound may interfere with key signaling pathways by inhibiting enzymes or receptors that play a role in cell proliferation and survival. For instance, preliminary data suggest that it may disrupt the activity of tyrosine kinases, which are overexpressed in many cancer cell lines.

The synthesis of this compound has been optimized to ensure high yield and purity. Key synthetic steps involve multi-step organic transformations that establish the core heterocyclic system followed by functionalization at the phenyl rings. Advances in green chemistry principles have been incorporated into these synthetic routes to minimize waste and improve sustainability.

The pharmacokinetic properties of 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine are under active investigation. Preliminary pharmacokinetic studies in animal models have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for assessing its potential as a lead compound for further drug development.

One particularly exciting aspect is its potential application in combination therapies. The ability to design molecules that target multiple pathways simultaneously can lead to synergistic effects that enhance therapeutic outcomes. The structural features of this compound make it amenable to modifications that could allow it to be used in combination with existing drugs or other novel agents.

The regulatory landscape for new drug candidates continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials can begin. Researchers are leveraging cutting-edge technologies such as CRISPR-based gene editing to validate targets and assess drug efficacy in relevant disease models.

The economic impact of developing new pharmaceuticals cannot be overstated. Companies investing in research and development around compounds like 3-(3-bromophenyl)-N-(2-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine stand to gain significant competitive advantages if their efforts lead to successful clinical translation. This underscores the importance of continued innovation in medicinal chemistry.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible benefits for patients worldwide. Open science initiatives have facilitated knowledge sharing and accelerated progress by making research data more accessible than ever before.

The future directions for research on this compound include exploring its role as an intermediate in larger synthetic schemes and investigating novel derivatives with enhanced bioactivity or selectivity profiles. Advances in automation technologies will enable faster screening processes capable of evaluating thousands of compounds simultaneously.